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Compound of Interest

Compound Name: Magnesium Hydroxide

Cat. No.: B1148283 Get Quote

Core Crystal Structure of Magnesium Hydroxide
(Brucite)
Magnesium hydroxide crystallizes in a layered structure analogous to that of cadmium iodide

(CdI₂).[1] The fundamental building blocks are sheets composed of edge-sharing Mg(OH)₆

octahedra.[2] Within these sheets, magnesium cations (Mg²⁺) are octahedrally coordinated by

six hydroxide anions (OH⁻). These layers are stacked along the c-axis and are held together by

relatively weak forces, primarily hydrogen bonds and van der Waals forces.[3] This layered

nature allows the crystals to be easily cleaved along the basal plane {0001}.[4]

The anisotropic growth of the crystal, where growth is faster in the (100) and (110) plane

directions compared to the slow-growing (001) plane which has the lowest surface energy,

results in its characteristic hexagonal sheet or platelet morphology.[3]

Crystallographic Data
The crystallographic parameters for brucite have been well-established through numerous

diffraction studies. This data is crucial for phase identification and for performing advanced

analyses such as Rietveld refinement.
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Parameter Value Source(s)

Chemical Formula Mg(OH)₂ [1][4]

Crystal System Trigonal [1][4][5]

Space Group P-3m1 (No. 164) [3][4][6][7]

Lattice Parameter, a 3.142 - 3.149 Å [1][4][7]

Lattice Parameter, c 4.766 - 4.770 Å [1][4][7]

Unit Cell Volume (Z=1) ~40.75 - 40.99 Å³ [4][7]

Atomic Coordinates Mg: (0, 0, 0) [6][7]

O: (1/3, 2/3, z) where z ≈ 0.22-

0.23
[6][7]

H: (1/3, 2/3, z) where z ≈ 0.41-

0.43
[6][7]

Core Analytical Techniques
A multi-technique approach is essential for a complete characterization of the magnesium
hydroxide crystal structure. Each technique provides unique and complementary information,

from atomic arrangement to macroscopic morphology.
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Analytical Techniques

Structural Information Provided

X-Ray Diffraction (XRD)

Crystal Structure
Phase Purity

Lattice Parameters

Determines

Electron Microscopy
(SEM / TEM)

Particle Morphology
Size & Shape

Atomic Arrangement

Visualizes

Spectroscopy
(FTIR / Raman)

Functional Groups (OH⁻)
Chemical Bonding

Growth Units

Identifies

Thermal Analysis
(TGA / DTA)

Thermal Stability
Decomposition Profile
Purity (via mass loss)

Measures
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Sample Synthesis
(e.g., Precipitation)

Primary Characterization

Detailed Structural Analysis XRD
(Phase ID)

SEM
(Morphology)

Final Report TGA
(Thermal Stability)

FTIR
(Functional Groups)

Rietveld Refinement
(Lattice Parameters)

TEM / ED
(Nanostructure)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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